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Compound of Interest

Compound Name: Piroxicam Olamine

Cat. No.: B10859294 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

This document provides essential, step-by-step guidance for the safe and compliant disposal of

Piroxicam Olamine, a non-steroidal anti-inflammatory drug (NSAID). Adherence to these

procedures is vital to protect personnel and the environment.

Immediate Safety and Handling Precautions
Piroxicam is classified as toxic if swallowed and may cause damage to organs through

prolonged or repeated exposure.[1][2] Therefore, appropriate personal protective equipment

(PPE) should be worn when handling this compound.

Personal Protective Equipment (PPE) Specifications

Gloves Nitrile or other chemically resistant gloves.

Eye Protection Safety glasses with side shields or goggles.

Respiratory Protection
A NIOSH-approved respirator is recommended

if there is a risk of dust formation.

Lab Coat
A standard lab coat should be worn to protect

from skin contact.
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Personnel should always wash their hands thoroughly after handling Piroxicam Olamine,

even if gloves were worn.[3][4] Avoid actions that could generate dust.

Step-by-Step Disposal Protocol for Piroxicam
Olamine
Piroxicam is not listed as a P- or U-listed hazardous waste by the Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). Therefore, it is

generally considered a non-RCRA pharmaceutical waste.[5][6][7] However, institutional and

local regulations may have specific requirements. The following procedure outlines the

standard best practices for its disposal in a laboratory setting.

1. Waste Identification and Segregation:

Do not dispose of Piroxicam Olamine down the drain or in the regular trash.

Segregate waste Piroxicam Olamine from other laboratory waste streams at the point of

generation.

It should be placed in a designated container for non-hazardous pharmaceutical waste,

which is often a white container with a blue lid marked for "incineration only".[5][6]

2. Contact Environmental Health and Safety (EHS):

The most critical step is to contact your institution's Environmental Health and Safety (EHS)

department. They will provide specific instructions based on institutional policies and local

regulations.

Inform them of the quantity and nature of the Piroxicam Olamine waste you need to

dispose of.

3. Packaging and Labeling for Collection:

Use a compatible, leak-proof container provided or approved by your EHS department.

Label the container clearly with the words "Piroxicam Olamine Waste" and any other

information required by your EHS department.
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Ensure the container is securely sealed before collection.

4. Awaiting Pickup and Disposal:

Store the sealed and labeled container in a designated, secure area until it is collected by

EHS or an approved hazardous waste contractor.

The ultimate disposal method for non-RCRA pharmaceutical waste is typically incineration by

a licensed facility to ensure the complete destruction of the active pharmaceutical ingredient.

[6]

Disposal of Contaminated Materials:

Any materials, such as weigh boats, gloves, or wipes, that are contaminated with Piroxicam
Olamine should also be disposed of in the designated pharmaceutical waste container.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Piroxicam Olamine in a research setting.
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Piroxicam Olamine Disposal Workflow
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This procedural guidance is intended to provide a framework for the safe and compliant

disposal of Piroxicam Olamine. Always prioritize the specific requirements of your institution's

Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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